Cas no 5828-95-5 (1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate)

1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate structure
5828-95-5 structure
Product Name:1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate
CAS No:5828-95-5
MF:C7H9F3O4
MW:214.139173269272
MDL:MFCD29041032
CID:380482
PubChem ID:23264400
Update Time:2025-04-19

1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-(trifluoromethyl)-, 1-ethyl 3-methyl ester
    • 5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid, 5-(1,3-benzodioxol-5-yl)-2-[(5-bromo-2-methoxyphenyl)methylene]-2,3-dihydro-7-methyl-3-oxo-, ethyl ester, (2E)-
    • ethyl (2E)-5-(1,3-benzodioxol-5-yl)-2-[(5-bromo-2-methoxyphenyl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
    • 1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate
    • 1-ethyl3-methyl2-(trifluoromethyl)propanedioate
    • 5828-95-5
    • CS-0238522
    • EN300-196655
    • ethyl methyl (trifluoromethyl)malonate
    • MDL: MFCD29041032
    • Inchi: 1S/C7H9F3O4/c1-3-14-6(12)4(5(11)13-2)7(8,9)10/h4H,3H2,1-2H3
    • InChI Key: ZGEOYNKXFJTRQU-UHFFFAOYSA-N
    • SMILES: FC(C(C(=O)OC)C(=O)OCC)(F)F

Computed Properties

  • Exact Mass: 556.03043
  • Monoisotopic Mass: 214.04529325g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 86.66

1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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